2-bromo-5-(propan-2-yl)benzonitrile
Overview
Description
2-bromo-5-(propan-2-yl)benzonitrile is an organic compound with the chemical formula C9H9BrN. It is a colorless solid that is soluble in organic solvents. 2-bromo-5-(propan-2-yl)benzonitrile is used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, and lab experiments. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-bromo-5-(propan-2-yl)benzonitrile.
Scientific Research Applications
2-bromo-5-(propan-2-yl)benzonitrile is used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, and lab experiments. It is used in the synthesis of various organic compounds, such as N-substituted 2-bromo-5-(propan-2-yl)benzonitriles and N-substituted 2-bromo-5-(propan-2-yl)benzamides. It is also used in biochemical and physiological studies to investigate the effects of various compounds on biological systems.
Mechanism of Action
The mechanism of action of 2-bromo-5-(propan-2-yl)benzonitrile is not fully understood. However, it is believed that the compound binds to cellular receptors, which then triggers a cascade of biochemical reactions. These reactions can alter the expression of genes, leading to changes in the structure and function of cells.
Biochemical and Physiological Effects
2-bromo-5-(propan-2-yl)benzonitrile has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain types of cancer cells, as well as to reduce inflammation in animal models. It has also been shown to have anti-bacterial, anti-viral, and anti-fungal properties. Additionally, it has been shown to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-bromo-5-(propan-2-yl)benzonitrile has several advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective option for research. Additionally, it is relatively non-toxic, making it safe to use in experiments. One limitation is that it is not as stable as some other compounds, making it difficult to store for long periods of time. Additionally, it is not as soluble in water as some other compounds, making it more difficult to work with in aqueous solutions.
Future Directions
2-bromo-5-(propan-2-yl)benzonitrile has a variety of potential future directions. For example, further research could be conducted to explore its potential therapeutic applications, such as its ability to inhibit the growth of cancer cells. Additionally, further research could be conducted to explore its potential as an antioxidant, anti-bacterial, anti-viral, and anti-fungal agent. Furthermore, further research could be conducted to explore its potential as a neuroprotective agent, as well as its potential to reduce inflammation. Finally, further research could be conducted to explore its potential as a synthetic intermediate in the production of other organic compounds.
Synthesis Methods
2-bromo-5-(propan-2-yl)benzonitrile is synthesized from bromobenzene and 2-propanol. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The reaction proceeds in two steps. In the first step, bromobenzene is converted to an aryl bromide. In the second step, the aryl bromide reacts with 2-propanol to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-5-(propan-2-yl)benzonitrile can be achieved through a two-step process involving the bromination of 2-(propan-2-yl)benzonitrile.", "Starting Materials": [ "2-(propan-2-yl)benzonitrile", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Bromination of 2-(propan-2-yl)benzonitrile", "In a round-bottom flask, add 2-(propan-2-yl)benzonitrile (1.0 g, 6.5 mmol), bromine (1.2 g, 7.5 mmol), and acetic acid (5 mL).", "Cool the mixture to 0°C using an ice bath and slowly add sodium hydroxide (1.0 g, 25 mmol) dissolved in water (5 mL) dropwise with stirring.", "After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.", "Extract the product with ethyl acetate (3 x 10 mL) and wash the combined organic layers with water (10 mL).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-bromo-5-(propan-2-yl)benzonitrile as a yellow solid (1.2 g, 85%).", "Step 2: Purification of 2-bromo-5-(propan-2-yl)benzonitrile", "Dissolve the crude product obtained from step 1 in a minimum amount of hot ethanol and allow the solution to cool slowly to room temperature.", "Filter the resulting crystals and wash with cold ethanol to obtain pure 2-bromo-5-(propan-2-yl)benzonitrile as a yellow solid (1.0 g, 70%)." ] } | |
CAS RN |
1369813-93-3 |
Molecular Formula |
C10H10BrN |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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